Cas no 1806885-46-0 (2-(Difluoromethyl)-4-iodo-5-methoxypyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-4-iodo-5-methoxypyridine-3-methanol
• CAS No: 1806885-46-0
• MF: C₈H₈F₂INO₂
• MW: 315.055901527405
• CID: 4892823
• Update Time: 2025-06-15

2-(Difluoromethyl)-4-iodo-5-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-5-methoxypyridine-3-methanol

• Inchi： 1S/C8H8F2INO2/c1-14-5-2-12-7(8(9)10)4(3-13)6(5)11/h2,8,13H,3H2,1H3
• InChI Key： GDYYLOHIPVDGKR-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1CO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4

Additional information on 2-(Difluoromethyl)-4-iodo-5-methoxypyridine-3-methanol

Research Briefing on 2-(Difluoromethyl)-4-iodo-5-methoxypyridine-3-methanol (CAS: 1806885-46-0)

2-(Difluoromethyl)-4-iodo-5-methoxypyridine-3-methanol (CAS: 1806885-46-0) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential applications in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. The structural features of this compound, including the electron-withdrawing difluoromethyl group and the reactive iodo moiety, make it a valuable building block for targeted drug design.

Recent literature indicates that 2-(Difluoromethyl)-4-iodo-5-methoxypyridine-3-methanol has been employed in the synthesis of novel heterocyclic compounds with promising pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing pyridine-based scaffolds that exhibit potent inhibitory activity against specific protein kinases involved in cancer progression. The researchers utilized palladium-catalyzed cross-coupling reactions to functionalize the iodo group, enabling the introduction of diverse pharmacophores. The resulting compounds showed enhanced selectivity and binding affinity, underscoring the importance of this intermediate in kinase inhibitor development.

In addition to its role in kinase inhibitor synthesis, 2-(Difluoromethyl)-4-iodo-5-methoxypyridine-3-methanol has shown potential in antiviral research. A 2024 preprint article on bioRxiv reported its incorporation into nucleoside analogs designed to target viral polymerases. The difluoromethyl group was found to improve metabolic stability and membrane permeability, addressing key challenges in antiviral drug development. The study employed computational modeling and in vitro assays to validate the compound's efficacy, with promising results against RNA viruses. This dual functionality—serving as both a kinase inhibitor precursor and an antiviral scaffold—positions 1806885-46-0 as a compound of broad interest in drug discovery.

The synthetic accessibility of 2-(Difluoromethyl)-4-iodo-5-methoxypyridine-3-methanol has also been a focus of recent optimization efforts. A 2023 Organic Process Research & Development paper detailed a scalable, cost-effective route to this intermediate using continuous flow chemistry. The protocol achieved an 85% yield with high purity (>99%), addressing previous limitations in batch synthesis. This advancement is particularly relevant for industrial applications, where reliable and efficient production of key intermediates is critical for drug development pipelines.

Looking ahead, researchers anticipate expanded applications for 1806885-46-0 in targeted protein degradation and PROTAC (Proteolysis Targeting Chimera) development. Its structural features make it amenable to conjugation with E3 ligase ligands, a strategy currently being explored in several academic and industry laboratories. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in the design of next-generation therapeutics.